Cas no 169206-66-0 (tert-Butyl 4-(2-methoxy-2-oxoethyl)-4-(nitromethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-methoxy-2-oxoethyl)-4-(nitromethyl)piperidine-1-carboxylate
• CAS No: 169206-66-0
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• CID: 843028
• PubChem ID: 10245215
• Update Time: 2025-04-19

tert-Butyl 4-(2-methoxy-2-oxoethyl)-4-(nitromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-methoxy-2-oxoethyl)-4-(nitromethyl)piperidine-1-carboxylate
• 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-4-(nitromethyl)-, methyl ester
• DB-344346
• 169206-66-0
• SCHEMBL5240170
• DTXSID60437297
• J-524598
• 4-Methoxycarbonylmethyl-4-nitromethyl-piperidine-1-carboxylic acid tert-butyl ester
• MBVCAUFPSDXJJD-UHFFFAOYSA-N
• tert-Butyl4-(2-methoxy-2-oxoethyl)-4-(nitromethyl)piperidine-1-carboxylate

• Inchi： 1S/C14H24N2O6/c1-13(2,3)22-12(18)15-7-5-14(6-8-15,10-16(19)20)9-11(17)21-4/h5-10H2,1-4H3
• InChI Key： MBVCAUFPSDXJJD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C[N+](=O)[O-])(CC(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 316.16343649g/mol
• Monoisotopic Mass: 316.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids